1-[(Cyclopentylsulfanyl)methyl]-3-nitrobenzene

• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol
• IUPAC Name: 1-(cyclopentylsulfanylmethyl)-3-nitrobenzene
• InChI: InChI=1S/C12H15NO2S/c14-13(15)11-5-3-4-10(8-11)9-16-12-6-1-2-7-12/h3-5,8,12H,1-2,6-7,9H2
• InChI Key: CILPYPPCOWYOKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC2=CC(=CC=C2)[N+](=O)[O-]

Description

1-[(Cyclopentylsulfanyl)methyl]-3-nitrobenzene is a useful research compound. Its molecular formula is C12H15NO2S and its molecular weight is 237.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium methoxyde (15.5 mL, 25 wt % in methanol) was diluted with methanol (85 mL) and treated with cyclopentanethiol (7.3 mL) at room temperature for 60 minutes, cooled to −15° C., treated with 3-nitrobenzylchloride (10.0 g) in 3 portions, kept for 2 hours at −15° C., then the temperature was increased to room temperature. The reaction mixture was concentrated in vacuo, treated with diethyl ether (350 mL), washed with water (2×150 mL) and brine (100 mL), dried with sodium sulfate and evaporated to dryness. The title compound (14.9 g) was thus obtained and used without further purification.